Cas no 669066-36-8 (3-Fluoro-5-iodopicolinonitrile)

• Product Name: 3-Fluoro-5-iodopicolinonitrile
• CAS No: 669066-36-8
• MF: C₆H₂FIN₂
• MW: 247.996356487274
• CID: 3166134
• PubChem ID: 21075868
• Update Time: 2025-08-03

3-Fluoro-5-iodopicolinonitrile Chemical and Physical Properties

Names and Identifiers

• DB-218074
• SCHEMBL3119330
• 3-fluoro-5-iodopyridine-2-carbonitrile
• DTXSID001281720
• 669066-36-8
• KHA10779
• 3-fluoro-5-iodo-2-pyridinecarbonitrile
• DFENTSHMWLRNLC-UHFFFAOYSA-N
• 3-Fluoro-5-iodopicolinonitrile

• Inchi： 1S/C6H2FIN2/c7-5-1-4(8)3-10-6(5)2-9/h1,3H
• InChI Key： DFENTSHMWLRNLC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C#N)C(=C1)F

Computed Properties

• Exact Mass: 247.92467Da
• Monoisotopic Mass: 247.92467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-Fluoro-5-iodopicolinonitrile

3-Fluoro-5-iodopicolinonitrile: A Comprehensive Overview

3-Fluoro-5-iodopicolinonitrile, identified by the CAS number 669066-36-8, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a picolinonitrile backbone with fluorine and iodine substituents at the 3 and 5 positions, respectively. The presence of these halogen atoms imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of 3-Fluoro-5-iodopicolinonitrile involves a multi-step process that typically begins with the preparation of picolinonitrile derivatives. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and greater purity in the production of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as cross-coupling reactions, which are critical in assembling the desired structure. These innovations not only enhance the efficiency of synthesis but also pave the way for large-scale production, meeting the growing demand from various industries.

In terms of applications, 3-Fluoro-5-iodopicolinonitrile has demonstrated remarkable potential in the development of advanced materials. Its electronic properties make it an ideal candidate for use in organic electronics, particularly in the fabrication of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have highlighted its ability to act as a high-performance electron transport layer, significantly improving device performance. Additionally, this compound has shown promise in catalysis, where its halogen substituents can serve as active sites for facilitating various chemical transformations.

The structural uniqueness of 3-Fluoro-5-iodopicolinonitrile also renders it highly suitable for use in drug discovery and development. Its ability to interact with biological systems through specific molecular recognition mechanisms has been explored in recent pharmacological studies. Researchers have reported that this compound exhibits potent bioactivity against certain enzymes and receptors, suggesting its potential as a lead compound for therapeutic agents. Furthermore, its iodine substituent can be exploited for radioimaging applications, given its compatibility with radioactive isotopes.

In conclusion, 3-Fluoro-5-iodopicolinonitrile, with its CAS number 669066-36-8, stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover new properties and functionalities of this compound, it is poised to play an increasingly significant role in advancing both scientific knowledge and industrial innovation.